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Technical Guide: 2-Bromo-1-
(methoxymethoxy)-4-methylbenzene
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and structural elucidation of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene. This

compound, with the CAS number 104750-60-9, is a halogenated aromatic ether that can serve

as a valuable intermediate in organic synthesis, particularly in the development of

pharmaceutical and agrochemical compounds. The presence of the bromo and methoxymethyl

(MOM) ether functional groups allows for a variety of chemical transformations, making it a

versatile building block in medicinal chemistry and materials science.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
Bromo-1-(methoxymethoxy)-4-methylbenzene. The chemical structure is presented below:

Caption: Chemical structure of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene.
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Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromo-1-(methoxymethoxy)-4-
methylbenzene is provided in the table below. This data is compiled from various chemical

supplier databases.[1][2]

Property Value

CAS Number 104750-60-9

Molecular Formula C₉H₁₁BrO₂

Molecular Weight 231.09 g/mol

Boiling Point 273 °C

Density 1.369 g/cm³

Refractive Index 1.526

Flash Point 116 °C

Synthesis Pathway
The synthesis of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene can be achieved through

a two-step process, starting from the commercially available 4-methylphenol (p-cresol). The

first step involves the regioselective bromination of 4-methylphenol to produce 2-bromo-4-

methylphenol. The subsequent step is the protection of the phenolic hydroxyl group as a

methoxymethyl (MOM) ether.

Step 1: Bromination Step 2: Methoxymethylation

4-methylphenol 2-bromo-4-methylphenolBr₂, Solvent 2-Bromo-1-(methoxymethoxy)-4-methylbenzeneMOM-Cl, Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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